2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)-5-(4-bromophenyl)-3-pyrazolamine

• Molecular Formula: C15H10BrN5O2S2
• Molecular Weight: 436.3 g/mol
• IUPAC Name: 2-(2,1,3-benzothiadiazol-4-ylsulfonyl)-5-(4-bromophenyl)pyrazol-3-amine
• InChI: InChI=1S/C15H10BrN5O2S2/c16-10-6-4-9(5-7-10)12-8-14(17)21(18-12)25(22,23)13-3-1-2-11-15(13)20-24-19-11/h1-8H,17H2
• InChI Key: WSZWPRMGVHHVON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C(=C1)S(=O)(=O)N3C(=CC(=N3)C4=CC=C(C=C4)Br)N

Description

2-(2,1,3-benzothiadiazol-4-ylsulfonyl)-5-(4-bromophenyl)-3-pyrazolamine is a member of pyrazoles and a ring assembly.

Scientific Research Applications

Photodynamic Therapy Potential

• A compound structurally related to 2-(2,1,3-Benzothiadiazol-4-ylsulfonyl)-5-(4-bromophenyl)-3-pyrazolamine has been found useful for photodynamic therapy applications, particularly in the treatment of cancer due to its good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Anti-inflammatory Properties

• Pyrazolyl benzenesulfonamide derivatives, which may include structural similarities to the compound , have shown significant anti-inflammatory activity and antimicrobial properties against various pathogens (Bekhit et al., 2008).

Receptor Antagonist Applications

• Derivatives of 2-(2,1,3-Benzothiadiazol-4-ylsulfonyl) have been identified as selective cholecystokinin-2 receptor antagonists, suggesting potential therapeutic applications in treating various conditions (Allison et al., 2006).

Photophysical Properties

• The photophysical properties of certain benzothiadiazole derivatives indicate potential applications in materials science, especially due to the effects of aryl substituents and noncovalent interactions on their emission characteristics (Sukhikh et al., 2019).

Anticonvulsant Potential

• Some benzothiadiazole derivatives have exhibited promising anticonvulsant properties, suggesting possible uses in the treatment of epilepsy and related disorders (Gineinah, 2001).

Transition Metal Ions Recognition

• Studies on benzothiadiazole derivatives have shown strong affinity toward divalent transition metal ions, indicating potential applications in chemical sensing and recognition (Shi, Ji, & Bian, 2007).

Photovoltaic Applications

• Benzothiadiazole-based donor−acceptor copolymers demonstrate promising applications in photovoltaic devices, highlighting their role in the development of efficient solar energy materials (Zhou et al., 2010).

Phosphorescent Properties

• The phosphorescent nature of certain benzothiadiazole derivatives, rare in purely organic compounds, opens up possibilities for their use in luminescent materials and technologies (Sukhikh, Khisamov, & Konchenko, 2021).